Cas no 2223053-11-8 (2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2223053-11-8
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• MDL: MFCD18730633
• CID: 5616712
• PubChem ID: 66521371
• Update Time: 2025-08-02

2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(2-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-
• AKOS015946759
• 2223053-11-8
• Z2049934112
• EN300-316462
• 2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18730633
• Inchi： 1S/C16H23BO2/c1-11-6-9-13(12-7-8-12)14(10-11)17-18-15(2,3)16(4,5)19-17/h6,9-10,12H,7-8H2,1-5H3
• InChI Key： YCCHLJLPHDNRJQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C)=CC=C2C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1791101g/mol
• Monoisotopic Mass: 258.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2223053-11-8)

2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronate ester compound with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyclopropyl group and a tetramethyl-dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound's CAS No. 2223053-11-8 ensures precise identification in scientific databases, aligning with the growing demand for high-purity boron reagents in drug discovery.

In recent years, the interest in boron-containing compounds has surged due to their role in developing next-generation therapeutics, such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. This compound's sterically hindered dioxaborolane group enhances its stability, a feature often queried in forums discussing air-sensitive reagents. Researchers also explore its potential in material science, particularly for organic electronics, where boron-based molecules improve charge transport properties.

The synthesis of 2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves palladium-catalyzed borylation, a method widely documented in peer-reviewed journals. Its crystalline solid form and moderate solubility in common organic solvents like THF or dichloromethane are frequently cited in protocol optimization discussions. Notably, its cyclopropyl substituent contributes to ring strain, a hot topic in conformational analysis studies.

From an SEO perspective, this compound aligns with trending queries such as "boronate ester applications 2024" and "best reagents for Suzuki coupling." Its long-tail keyword variants, like "buy 2-(2-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane," reflect niche market demands. Analytical techniques for characterization—NMR spectroscopy, HPLC purity testing, and X-ray crystallography—are also associated with high search volumes, underscoring the compound's relevance in quality control workflows.

Environmental and safety considerations are paramount in handling this compound. While not classified as hazardous, its moisture-sensitive nature necessitates storage under inert atmospheres, a detail often overlooked in lab safety guides. The compound's thermal stability and degradation pathways are subjects of ongoing research, particularly in green chemistry initiatives aiming to reduce waste in catalytic processes.

In conclusion, 2-(2-Cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exemplifies the intersection of cutting-edge chemistry and industrial demand. Its versatility in C-C bond formation and compatibility with late-stage functionalization strategies position it as a cornerstone in modern synthetic methodologies. As AI-driven retrosynthesis tools gain traction, the compound's SMILES notation and InChIKey are increasingly indexed in digital platforms, further amplifying its accessibility to the global scientific community.